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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

D-2-Aminohexanoic acid-d9, also known as D-Norleucine-d9, is the deuterium-labeled form
of D-2-Aminohexanoic acid (D-Norleucine). It is a synthetic, non-proteinogenic amino acid. Due
to its isotopic labeling, D-2-Aminohexanoic acid-d9 serves as a valuable internal standard for
the quantitative analysis of its non-labeled counterpart, D-Norleucine, and other related amino
acids in various biological matrices. Its use in mass spectrometry-based analytical methods,
such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS), allows for enhanced accuracy and precision by correcting for matrix
effects and variations during sample preparation and analysis. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, and applications of D-2-
Aminohexanoic acid-d9, with a focus on its role as an internal standard in bioanalytical
methods.

Physicochemical Properties

D-2-Aminohexanoic acid-d9 shares similar chemical properties with D-Norleucine, with the
primary difference being its increased molecular weight due to the presence of nine deuterium
atoms. This mass difference is the key feature utilized in its application as an internal standard.
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D-2-Aminohexanoic acid- D-2-Aminohexanoic acid
Property .
d9 (D-Norleucine)
Molecular Formula CeHaDoNO2 CeH13NO2[1][2][3]
Molecular Weight ~140.23 g/mol ~131.17 g/mol [1][2][3]
Isotopic Purity Typically =98 atom % D Not Applicable
White to off-white powder or White to off-white powder or
Appearance
crystals crystals
Melting Point >300 °C =300 °C
- Expected to be similar to D-
Water Solubility ) 15.75 g/L at 19 °C[2]
Norleucine
CAS Number 2185812-01-3 (example) 327-56-0[2]
Synthesis

The synthesis of D-amino acids, including their deuterated analogs, often involves enzymatic or
chemo-enzymatic methods to achieve high stereoselectivity. One common approach is the use
of D-amino acid amidases or peptidases in a process of kinetic resolution or asymmetric

amination.

For instance, a D-amidase can selectively hydrolyze the D-enantiomer from a racemic mixture
of amino acid amides, allowing for the separation of the desired D-amino acid. The synthesis of
deuterated amino acids can be achieved by incorporating deuterium-labeled starting materials
or by performing hydrogen-deuterium exchange reactions under specific catalytic conditions.

Conceptual Synthesis Pathway for D-Amino Acids

HydrOlySiS D-Amino Acid

Racemic Amino Acid Amide @) ‘V A\

Unreacted L-Amino Acid Amide
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Caption: Enzymatic resolution of a racemic amino acid amide to produce a D-amino acid.

Application as an Internal Standard in Quantitative
Analysis

The primary application of D-2-Aminohexanoic acid-d9 is as an internal standard in the
guantitative analysis of amino acids by LC-MS/MS or GC-MS. The addition of a known amount
of the deuterated standard to a sample at the beginning of the workflow allows for the
correction of analyte loss during sample preparation and variations in instrument response.

Experimental Protocols

Below are representative protocols for the use of D-2-Aminohexanoic acid-d9 as an internal
standard in LC-MS/MS and GC-MS analysis of amino acids in a biological matrix such as
plasma.

1. LC-MS/MS Method for Amino Acid Quantification

This method is suitable for the direct analysis of amino acids in plasma with minimal sample
preparation.

LC-MS/MS Experimental Workflow

A4

Plasma Sample
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Analyte (D-Norleucine) Internal Standard (D-Norleucine-d9)

Precursor lon (m/z 132.2) Precursor lon (m/z 141.2)
Fragmentation Fragmentation
Product lon (m/z 86.1) Product lon (m/z 95.1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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